1,4-bis[(5-chloro-2-thienyl)sulfonyl]-1,4-diazepane
Overview
Description
1,4-bis[(5-chloro-2-thienyl)sulfonyl]-1,4-diazepane is a chemical compound that belongs to the family of diazepanes. It is a synthetic compound that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
1,4-bis[(5-chloro-2-thienyl)sulfonyl]-1,4-diazepane acts as a positive allosteric modulator of GABA receptors in the central nervous system. It enhances the binding of GABA to the receptors, resulting in an increase in the inhibitory effects of GABA on neuronal activity.
Biochemical and Physiological Effects:
1,4-bis[(5-chloro-2-thienyl)sulfonyl]-1,4-diazepane has been shown to produce sedative, anxiolytic, and anticonvulsant effects in animal models. It has also been shown to have muscle relaxant properties. Additionally, it has been shown to modulate the release of neurotransmitters such as dopamine and serotonin.
Advantages and Limitations for Lab Experiments
1,4-bis[(5-chloro-2-thienyl)sulfonyl]-1,4-diazepane has several advantages for use in lab experiments. It is a potent and selective modulator of GABA receptors, making it a useful tool for studying the role of GABA receptors in the central nervous system. It is also relatively stable and easy to synthesize. However, it has some limitations, including its potential toxicity and the need for careful handling and storage.
Future Directions
There are several potential future directions for research on 1,4-bis[(5-chloro-2-thienyl)sulfonyl]-1,4-diazepane. One possible direction is to further investigate its potential therapeutic applications for anxiety disorders and other conditions. Another direction is to explore its potential as a tool for studying the role of GABA receptors in the central nervous system. Additionally, further research could be conducted to better understand its mechanism of action and to develop more potent and selective modulators of GABA receptors.
Scientific Research Applications
1,4-bis[(5-chloro-2-thienyl)sulfonyl]-1,4-diazepane has been extensively studied for its potential applications in scientific research. It has been used as a tool for studying the role of GABA receptors in the central nervous system. It has also been used as a potential therapeutic agent for the treatment of anxiety disorders.
properties
IUPAC Name |
1,4-bis[(5-chlorothiophen-2-yl)sulfonyl]-1,4-diazepane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14Cl2N2O4S4/c14-10-2-4-12(22-10)24(18,19)16-6-1-7-17(9-8-16)25(20,21)13-5-3-11(15)23-13/h2-5H,1,6-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGIBKQQCPAHAKU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN(C1)S(=O)(=O)C2=CC=C(S2)Cl)S(=O)(=O)C3=CC=C(S3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14Cl2N2O4S4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Bis[(5-chlorothiophen-2-yl)sulfonyl]-1,4-diazepane |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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